Cas no 1391256-19-1 (7-Fluorothiochroman)

• Product Name: 7-Fluorothiochroman
• CAS No: 1391256-19-1
• MF: C₉H₉FS
• MW: 168.231164693832
• CID: 4933908
• Update Time: 2025-06-14

7-Fluorothiochroman Chemical and Physical Properties

Names and Identifiers

• 7-Fluorothiochroman
• 7-Fluoro-thiochroman

• Inchi： 1S/C9H9FS/c10-8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6H,1-2,5H2
• InChI Key： NJMXJEUNXJEQQV-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• XLogP3: 2.9
• Topological Polar Surface Area: 25.3

Additional information on 7-Fluorothiochroman

7-Fluorothiochroman (CAS No. 1391256-19-1): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and pharmaceutical research, 7-Fluorothiochroman (CAS No. 1391256-19-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its fluorine substitution and thiochroman backbone, offers unique chemical properties that make it a valuable building block in drug discovery and material science. Its CAS number 1391256-19-1 serves as a critical identifier for researchers and manufacturers seeking precise information about its structure and applications.

The 7-Fluorothiochroman scaffold is particularly notable for its potential in modulating biological activity. Fluorine, as a halogen, often enhances the metabolic stability and bioavailability of pharmaceutical compounds. This has led to a surge in searches for "fluorinated thiochromans in drug design" and "CAS 1391256-19-1 applications" among chemists and pharmacologists. The compound’s thiochroman core, a sulfur-containing analog of chroman, further diversifies its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 7-Fluorothiochroman. Researchers are exploring its role in targeted therapies, particularly in areas like central nervous system (CNS) disorders and anti-inflammatory agents. Online queries such as "7-Fluorothiochroman synthesis methods" and "fluorinated heterocycles in medicinal chemistry" reflect the growing demand for innovative approaches to leverage this compound. Its CAS No. 1391256-19-1 is frequently cited in patents and academic papers, underscoring its relevance.

From a synthetic perspective, 7-Fluorothiochroman is often prepared via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution reactions. These methods align with the broader shift toward sustainable catalysis and atom-efficient processes, topics frequently searched in conjunction with "fluorinated building blocks". The compound’s lipophilicity and electron-withdrawing effects also make it a candidate for prodrug development, a hot topic in pharmacokinetic optimization.

Beyond pharmaceuticals, 7-Fluorothiochroman has potential applications in agrochemicals and material science. Its thermal stability and electronic properties are being investigated for use in organic semiconductors and liquid crystals. Searches for "fluorothiochroman derivatives in materials" highlight this interdisciplinary appeal. The CAS No. 1391256-19-1 thus bridges multiple fields, from life sciences to advanced materials.

In conclusion, 7-Fluorothiochroman (CAS No. 1391256-19-1) represents a compelling case study in the convergence of structural novelty and practical utility. Its fluorine-thiochroman hybrid architecture continues to inspire research across domains, driven by queries like "buy 7-Fluorothiochroman" and "1391256-19-1 suppliers". As science advances, this compound is poised to play an even greater role in addressing modern challenges in health and technology.